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Cat. No.: B610028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-3644022 is a potent, selective, and ATP-competitive inhibitor of Mitogen-activated protein

kinase-activated protein kinase 2 (MK2), a key downstream substrate of p38 MAPK.[1][2][3][4]

The p38 MAPK/MK2 signaling pathway is a critical regulator of cellular responses to stress and

inflammation, playing significant roles in the production of pro-inflammatory cytokines, cell cycle

control, and apoptosis.[5][6] Consequently, inhibitors of this pathway, such as PF-3644022, are

valuable tools for research and potential therapeutic development in inflammatory diseases

and cancer.[6]

Flow cytometry is a powerful, high-throughput technique that enables the multi-parametric

analysis of individual cells within a heterogeneous population. It is an ideal platform for

elucidating the functional consequences of MK2 inhibition by PF-3644022. This document

provides detailed protocols for using flow cytometry to analyze intracellular cytokine production,

apoptosis, and cell cycle progression in cells treated with PF-3644022.

Mechanism of Action and Signaling Pathway
PF-3644022 exerts its function by binding to the ATP pocket of MK2, preventing its

phosphorylation and activation by the upstream kinase p38 MAPK.[2][3] Activated MK2

phosphorylates various downstream targets, including Hsp27 and RNA-binding proteins that

regulate the stability and translation of mRNAs for pro-inflammatory cytokines like TNF-α and
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IL-6.[2][3][7] By inhibiting MK2, PF-3644022 effectively suppresses the inflammatory response.

[1][2] The p38 MAPK/MK2 pathway is also implicated in the DNA damage response and can

influence cell fate decisions between survival and apoptosis.[5][8]
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(e.g., U937, PBMCs)
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+ Protein Transport Inhibitor (4-6 hours)
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Acquire on Flow Cytometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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